Cas no 152754-11-5 (Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane)

• Product Name: Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane
• CAS No: 152754-11-5
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• MDL: MFCD02020756
• CID: 1056895
• PubChem ID: 4281291
• Update Time: 2025-07-10

Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane Chemical and Physical Properties

Names and Identifiers

• Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane
• 2,2'-Methylenebis(4-isopropyl-4,5-dihydro-1,3-oxazole)
• C13H22N2O2
• Oxazole,2,2'-methylenebis[4,5-dihydro-4-(1-methylethyl)-, (4S,4'S)-
• (4S)-4-propan-2-yl-2-[[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]methyl]-4,5-dihydro-1,3-oxazole
• 6549AJ
• TRA0073116
• TRA0048806
• SY016450
• SY016980
• 4-propan-2-yl-2-[(4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl)methyl]-4,5-dihydro-1,3-oxazole
• AB0053100
• 4-(propan-2-yl)-2-{[4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]methyl}-4,5-dihydro-1,3-oxazole
• AS-31947
• DB-021516
• Bis(4-isopropyl-4 pound not5-dihydrooxazol-2-yl)methane
• MFCD11558948
• 4-ISOPROPYL-2-[(4-ISOPROPYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL)METHYL]-4,5-DIHYDRO-1,3-OXAZOLE
• SCHEMBL1685673
• MFCD02020756
• CS-0208615
• AKOS022183986
• 152754-11-5
• CGA75411

• MDL： MFCD02020756
• Inchi： 1S/C13H22N2O2/c1-8(2)10-6-16-12(14-10)5-13-15-11(7-17-13)9(3)4/h8-11H,5-7H2,1-4H3
• InChI Key： KEHOIBBPRFRZFW-UHFFFAOYSA-N
• SMILES： O1C(CC2=NC(CO2)C(C)C)=NC(C1)C(C)C

Computed Properties

• Exact Mass: 238.16800
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• XLogP3: 2.2

Experimental Properties

• PSA: 43.18000
• LogP: 1.15430

Additional information on Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane

Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane (CAS No. 152754-11-5): A Comprehensive Overview

Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane, identified by the chemical compound code CAS No. 152754-11-5, is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has opened new avenues in the development of innovative therapeutic agents and biochemical probes.

The molecular structure of Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane consists of two oxazoline moieties linked by a methylene bridge. The presence of isopropyl groups at the 4-position of each oxazoline ring enhances its steric bulk and influences its electronic properties, making it a versatile scaffold for further functionalization. This structural motif has been explored in various contexts, including catalysis, material science, and drug discovery.

In recent years, the interest in oxazoline derivatives has surged due to their remarkable biological activities. Oxazolines are known for their ability to interact with biological targets in a highly specific manner, often serving as privileged scaffolds in medicinal chemistry. The introduction of isopropyl groups in Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane not only enhances its binding affinity but also modulates its pharmacokinetic profile, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its potential application in the design of enzyme inhibitors. The oxazoline ring can mimic the transition state of substrates in enzymatic reactions, thereby acting as a potent inhibitor. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various hydrolases and oxidoreductases. This has led to investigations into its role in modulating metabolic pathways and treating related disorders.

The synthesis of Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The key steps include the formation of oxazoline rings followed by their coupling via a methylene bridge. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating further research and development.

Recent studies have also explored the use of Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane as a building block for more complex molecules. By incorporating additional functional groups or linking it to other pharmacophores, researchers have generated novel compounds with enhanced biological activities. These derivatives have shown promise in preclinical trials for applications ranging from anti-inflammatory agents to anticancer drugs.

The computational modeling of this compound has provided valuable insights into its interactions with biological targets. Molecular dynamics simulations and quantum mechanical calculations have helped elucidate the binding mechanisms and optimize the structure for improved efficacy. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of new therapeutic agents.

In conclusion, Bis(4-isopropyl-4,5-dihydrooxazol-2-yl)methane (CAS No. 152754-11-5) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing innovative drugs and biochemical probes. As research continues to uncover new applications for this compound, it is poised to play a crucial role in addressing some of the most pressing challenges in medicine and biotechnology.